Cas no 443956-11-4 (3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde)

3,4-Dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde is a heterocyclic aldehyde compound featuring a fused pyrido-oxazine scaffold. Its structure incorporates both a reactive aldehyde group and a ketone functionality, making it a versatile intermediate in organic synthesis, particularly for the construction of complex heterocyclic systems. The compound's rigid bicyclic framework enhances stability while providing a defined spatial orientation for further derivatization. It is commonly employed in pharmaceutical and agrochemical research, where its electrophilic aldehyde group facilitates condensation reactions, such as reductive amination or nucleophilic additions. The presence of the oxazine ring also contributes to its potential as a precursor for bioactive molecules. Suitable for controlled reactions under anhydrous conditions.

3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde structure

443956-11-4 structure

Product Name:3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde

CAS No:443956-11-4

MF:C₈H₆N₂O₃

MW:178.14484167099

MDL:MFCD15526745

CID:1011626

PubChem ID:21873737

Update Time:2025-10-29

3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

- 3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde
- 3-Oxo-3,4-dihydro-2H-pyrido-[3,2-b][1,4]oxazine-6-carbaldehyde
- 3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde
- 3-oxo-4H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde
- 3-OXO-2H,4H-PYRIDO[3,2-B][1,4]OXAZINE-6-CARBALDEHYDE
- XOXXGNIBXYQQNS-UHFFFAOYSA-N
- AKOS022177748
- G63643
- A872537
- 3-oxo-3,4-dihydro-2h pyrido[3,2,b][1,4]oxazine-6-carbaldehyde
- 3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carb aldehyde
- CS-0131388
- 3-Oxo-3,4-dihydro-2H -pyrido[3,2-b ][1,4]oxazine-6-carbaldehyde
- 3-oxo-3,4-dihydro-2H-pyrido(3,2-b)(1,4)oxazine-6-carbaldehyde
- 3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carboxaldehyde
- 2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde, 3,4-dihydro-3-oxo-
- 3-oxo-3,4-dihydro-2H-pyrido[1,4]oxazine-6-carboxaldehyde
- 3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6carbaldehyde
- 443956-11-4
- SCHEMBL620088
- 3-oxo-2H,3H,4H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde
- MDL： MFCD15526745
- Inchi： 1S/C8H6N2O3/c11-3-5-1-2-6-8(9-5)10-7(12)4-13-6/h1-3H,4H2,(H,9,10,12)
- InChI Key： XOXXGNIBXYQQNS-UHFFFAOYSA-N
- SMILES： O1CC(NC2C1=CC=C(C=O)N=2)=O

Computed Properties

Exact Mass: 178.03784206g/mol
Monoisotopic Mass: 178.03784206g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 5
Heavy Atom Count: 13
Rotatable Bond Count: 1
Complexity: 231
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: -0.1
Topological Polar Surface Area: 68.3Å²

3,4-dihydro-3-oxo-2H-Pyrido[3,2-b]-1,4-oxazine-6-carboxaldehyde Pricemore >>

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Chemenu	CM193309-1g	3-Oxo-3,4-dihydro-2H-pyrido-[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	1g	$1125	2024-07-16
Apollo Scientific	OR310893-500mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4		500mg	£924.00	2024-07-28
CHENG DOU FEI BO YI YAO Technology Co., Ltd.	FD01749-5g	3-Oxo-3,4-dihydro-2H-pyrido-[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	97%	5g	$2200	2023-09-07
eNovation Chemicals LLC	Y0993929-5g	3-oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	5g	$2500	2024-08-02
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1202028-500mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95+%	500mg	￥10533.00	2024-05-13
1PlusChem	1P00DKV9-50mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	50mg	$155.00	2024-05-02
1PlusChem	1P00DKV9-100mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	100mg	$263.00	2024-05-02
1PlusChem	1P00DKV9-250mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	250mg	$446.00	2024-05-02
1PlusChem	1P00DKV9-1g	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	1g	$1168.00	2024-05-02
A2B Chem LLC	AG32773-50mg	3-Oxo-3,4-dihydro-2H-pyrido[3,2-b][1,4]oxazine-6-carbaldehyde	443956-11-4	95%	50mg	$125.00	2024-04-20